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Introduction

Biotinylation, the process of covalently attaching biotin to a molecule, is a cornerstone
technique in life sciences research. The high-affinity interaction between biotin and streptavidin
(or avidin) forms the basis for numerous applications, including immunoassays, affinity
purification, and cell surface labeling.[1][2][3] Biotin-PEG3-TFP ester is an amine-reactive
biotinylation reagent that offers several advantages for labeling peptides. The tetrafluorophenyl
(TFP) ester provides greater stability in aqueous solutions compared to the more common N-
hydroxysuccinimide (NHS) esters, particularly at the optimal pH for amine conjugation.[4][5][6]
[7] This increased stability leads to more efficient and reproducible conjugation reactions.[3]
The polyethylene glycol (PEG) spacer arm enhances the water solubility of the reagent and the
resulting biotinylated peptide, minimizing aggregation and reducing steric hindrance for
subsequent binding to streptavidin.[2][4][6]

These application notes provide detailed protocols for the conjugation of Biotin-PEG3-TFP
ester to peptides, methods for determining the degree of biotinylation, and purification of the
final conjugate.

Reaction Principle

The conjugation of Biotin-PEG3-TFP ester to a peptide occurs through the reaction of the TFP
ester with primary amines present on the peptide. The most common targets for biotinylation
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are the e-amino group of lysine residues and the N-terminal a-amino group.[5] The reaction
results in the formation of a stable amide bond, as illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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